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Compound of Interest

Compound Name: Lanost-9(11)-ene-3,23-dione

Cat. No.: B15239072

A Technical Overview of Lanost-9(11)-ene-3,23-dione: Identification and Characterization
For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug
development interested in the steroidal compound Lanost-9(11)-ene-3,23-dione. This
document outlines the available chemical identification information for this molecule.

Chemical Identity

Precise identification of a chemical compound is fundamental for all research and development
activities. This section provides the formal nomenclature and a key identifier for Lanost-9(11)-
ene-3,23-dione.

Identifier Value

(8S,10S,13R,14S,17R)-4,4,10,13,14-
pentamethyl-17-[(2R)-6-methyl-4-oxoheptan-2-

IUPAC Name
yl]-1,2,5,6,7,8,12,15,16,17-
decahydrocyclopenta[a]phenanthren-3-one
Information not currently available in public
CAS Number

databases.
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Current Status of Technical Data

A comprehensive search of scientific literature and chemical databases reveals a significant
lack of published data for Lanost-9(11)-ene-3,23-dione. At present, there is no readily
available information regarding its biological activity, experimental protocols for its synthesis or
analysis, or its involvement in any signaling pathways.

The absence of a registered CAS (Chemical Abstracts Service) number further indicates that
this compound is likely not commercially available and has not been the subject of significant
academic or industrial research.

Logical Workflow for Future Investigation

For researchers interested in exploring the potential of Lanost-9(11)-ene-3,23-dione, a logical
workflow for investigation would be as follows. This process outlines the foundational steps
required to characterize a novel compound.
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De Novo Synthesis or Isolation

Purification

Structural Elucidation (NMR, MS, X-ray)

Purity Assessment (HPLC, etc.)

Initiation

CAS Number Registration

Mechanism of Action Studies

Promising Results

Preclinical Development

Click to download full resolution via product page
Caption: A logical workflow for the characterization and development of a novel chemical entity.

This guide will be updated as new information regarding Lanost-9(11)-ene-3,23-dione
becomes available in the public domain. The scientific community is encouraged to publish
findings on this and other novel compounds to advance the field of drug discovery and

development.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15239072?utm_src=pdf-body-img
https://www.benchchem.com/product/b15239072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15239072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Lanost-9(11)-ene-3,23-dione CAS number and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15239072#lanost-9-11-ene-3-23-dione-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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